Cas no 2739830-29-4 ((3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid)

• Product Name: (3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid
• CAS No: 2739830-29-4
• MF: C₅H₆BN₃O₂
• MW: 150.931040287018
• CID: 6626202
• PubChem ID: 163321018
• Update Time: 2024-11-07

(3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid
• 2739830-29-4
• CS-0373613
• B-(3-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid
• G71002
• DB-384533
• 5-cyano-2-methylpyrazol-3-ylboronic acid

• Inchi： 1S/C5H6BN3O2/c1-9-5(6(10)11)2-4(3-7)8-9/h2,10-11H,1H3
• InChI Key： RCGOPOQLDZZELV-UHFFFAOYSA-N
• SMILES： OB(C1=CC(C#N)=NN1C)O

Computed Properties

• Exact Mass: 151.0553066g/mol
• Monoisotopic Mass: 151.0553066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 405.1±55.0 °C(Predicted)
• pka: 6.59±0.58(Predicted)